![molecular formula C7H9ClN2O2S B1454769 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic Acid Hydrochloride CAS No. 1190971-73-3](/img/structure/B1454769.png)
4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic Acid Hydrochloride
Cat. No. B1454769
Key on ui cas rn:
1190971-73-3
M. Wt: 220.68 g/mol
InChI Key: IAXOHPQQBQEJGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08268814B2
Procedure details
Diethyl 6,7-dihydrothiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylate (1.76 mmol) in 3.5 N KOH solution (3 ml) was refluxed for 3 h (monitored by TLC). The reaction mixture was cooled to 0° C. and acidified with conc. HCl. The solid was collected by filtration and dried to yield the desired product. Yield: 60%.
Name
Diethyl 6,7-dihydrothiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylate
Quantity
1.76 mmol
Type
reactant
Reaction Step One
Name
Yield
60%
Identifiers
|
REACTION_CXSMILES
|
[N:1]1[C:9]2[CH2:8][CH2:7][N:6](C(OCC)=O)[CH2:5][C:4]=2[S:3][C:2]=1[C:15]([O:17]CC)=[O:16].[ClH:20]>[OH-].[K+]>[ClH:20].[N:1]1[C:9]2[CH2:8][CH2:7][NH:6][CH2:5][C:4]=2[S:3][C:2]=1[C:15]([OH:17])=[O:16] |f:2.3,4.5|
|
Inputs
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The solid was collected by filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.N1=C(SC=2CNCCC21)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
